3a-Phenyl-1,3,4,5,6,6a-hexahydrothieno[3,4-c]pyrrole 2,2-dioxide;hydrochloride

• IUPAC Name: 3a-phenyl-1,3,4,5,6,6a-hexahydrothieno[3,4-c]pyrrole 2,2-dioxide;hydrochloride
• InChI: InChI=1S/C12H15NO2S.ClH/c14-16(15)7-11-6-13-8-12(11,9-16)10-4-2-1-3-5-10;/h1-5,11,13H,6-9H2;1H
• InChI Key: FOASJTIRPXEZPQ-UHFFFAOYSA-N
• Canonical SMILES: C1C2CS(=O)(=O)CC2(CN1)C3=CC=CC=C3.Cl
• Molecular Formula: C12H16ClNO2S
• Molecular Weight: 273.78 g/mol

Description

“3a-Phenyl-1,3,4,5,6,6a-hexahydrothieno[3,4-c]pyrrole 2,2-dioxide;hydrochloride” is a chemical compound with a thieno-pyrrole structure. It has a molecular formula of C12H16ClNO2S and a molecular weight of 273.78.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by a thieno-pyrrole core. This structure is a common motif in many organic compounds and is known for its stability and reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 273.78. More detailed properties such as melting point, boiling point, solubility, and spectral data are not available in the sources I found.

Scientific Research Applications

3a-Phenyl-1,3,4,5,6,6a-hexahydrothieno[3,4-c]pyrrole 2,2-dioxide;hydrochloride has shown potential therapeutic applications in various preclinical studies. It has been found to exhibit anticonvulsant, analgesic, and anxiolytic properties. It has also shown promising results in the treatment of depression and anxiety disorders.

Mechanism of Action

The exact mechanism of action of 3a-Phenyl-1,3,4,5,6,6a-hexahydrothieno[3,4-c]pyrrole 2,2-dioxide;hydrochloride is not fully understood. However, it is believed to act on the GABA-A receptor, which is an important neurotransmitter receptor in the central nervous system. It is also believed to modulate the activity of certain ion channels, which are involved in the regulation of neuronal excitability.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which is an important neurotransmitter that helps to regulate neuronal excitability. It has also been found to modulate the activity of certain ion channels, which are involved in the regulation of neuronal excitability.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3a-Phenyl-1,3,4,5,6,6a-hexahydrothieno[3,4-c]pyrrole 2,2-dioxide;hydrochloride in lab experiments is its potential therapeutic applications. It has shown promising results in various preclinical studies and could be a potential candidate for the development of new drugs. However, one of the limitations of using this compound is its complex synthesis method, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for the research on 3a-Phenyl-1,3,4,5,6,6a-hexahydrothieno[3,4-c]pyrrole 2,2-dioxide;hydrochloride. One possible direction is to investigate its potential as a treatment for epilepsy and other neurological disorders. Another direction is to explore its potential as a treatment for anxiety and depression. Additionally, further studies could be conducted to better understand its mechanism of action and to optimize its synthesis method for larger scale production.

Synthesis Methods

The synthesis of 3a-Phenyl-1,3,4,5,6,6a-hexahydrothieno[3,4-c]pyrrole 2,2-dioxide;hydrochloride involves the reaction of 3-phenylthiophene-2-carboxylic acid with thionyl chloride to form 3-phenylthiophene-2-carbonyl chloride. This intermediate is then reacted with 2,3-dihydro-1,3,4-thiadiazole to form the desired product. The final step involves the hydrochloride salt formation of the product.